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Compound of Interest

Compound Name: ZINC000028464438

Cat. No.: B12377089 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
ZINC000028464438 is a metal coordination complex cataloged in the ZINC database, a

valuable resource for virtual screening and drug discovery. This compound consists of a central

zinc ion (Zn²⁺) chelated by nitrilotriacetic acid (NTA). Zinc-containing compounds are of

significant interest in biomedical research due to the essential role of zinc in numerous

physiological and pathological processes. Zinc is a crucial cofactor for a vast array of enzymes

and transcription factors, and its dysregulation is implicated in various diseases, including

cancer, neurodegenerative disorders, and microbial infections. The chelation of zinc with

organic ligands like NTA can modulate its bioavailability, stability, and biological activity, making

such complexes promising candidates for therapeutic development.

The IUPAC name for the parent structure of ZINC000028464438 is Zinc 2,2',2''-nitrilotriacetate.

Physicochemical and Biological Data
The properties of zinc nitrilotriacetate can be influenced by its specific salt form and hydration

state. The following table summarizes key quantitative data for a representative zinc-NTA

complex.
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Property Value Reference

Molecular Formula C₆H₇NO₆Zn PubChem CID: 40621

Molecular Weight 254.5 g/mol PubChem CID: 40621

Topological Polar Surface Area 126 Å² PubChem CID: 40621

Hydrogen Bond Donor Count 1 PubChem CID: 40621

Hydrogen Bond Acceptor

Count
7 PubChem CID: 40621

Rotatable Bond Count 3 PubChem CID: 40621

Antimicrobial Activity (IC₅₀)
~500 µM against S. aureus (for

a related Zn-NTA complex)
[1]

Experimental Protocols
Synthesis of Zinc Nitrilotriacetate (Zn-NTA)
This protocol describes a general method for the synthesis of a zinc nitrilotriacetate complex.[1]

Materials:

Zinc chloride (ZnCl₂) or Zinc perchlorate hexahydrate (Zn(ClO₄)₂·6H₂O)

Trisodium salt of nitrilotriacetic acid (NTA-Na₃)

Deionized water

Sodium hydroxide (NaOH) solution (for pH adjustment)

Magnetic stirrer and stir bar

pH meter

Standard laboratory glassware

Procedure:
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Prepare an aqueous solution of the zinc salt (e.g., 0.1 M ZnCl₂).

In a separate beaker, prepare an equimolar aqueous solution of the trisodium salt of NTA.

While stirring the NTA solution at room temperature, slowly add the zinc salt solution.

Monitor the pH of the reaction mixture. Adjust the pH to approximately 7.0 using a dilute

NaOH solution.

Continue stirring the mixture for a predetermined period (e.g., 2 hours) to ensure complete

complex formation.

The resulting solution contains the zinc nitrilotriacetate complex. For solid-state

characterization, the complex can be precipitated and isolated by methods such as solvent

evaporation or the addition of a less polar solvent, followed by filtration and drying.

Characterization of Zinc Nitrilotriacetate
Spectrophotometric Analysis:

Prepare a series of dilutions of the synthesized Zn-NTA complex in a suitable buffer (e.g.,

phosphate-buffered saline).

Measure the absorbance spectra of the dilutions over a relevant wavelength range (e.g.,

200-400 nm) using a UV-Vis spectrophotometer.

The absorbance data can be used to determine the concentration of the complex and to

study its stability.

Antimicrobial Susceptibility Testing (Broth Microdilution):

Prepare a stock solution of the synthesized Zn-NTA complex in a suitable solvent (e.g.,

sterile water or DMSO).

Perform serial dilutions of the stock solution in a 96-well microtiter plate containing a

microbial growth medium (e.g., Mueller-Hinton broth for bacteria).
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Inoculate each well with a standardized suspension of the test microorganism (e.g.,

Staphylococcus aureus).

Include positive (microorganism with no compound) and negative (medium only) controls.

Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

Determine the minimum inhibitory concentration (MIC) as the lowest concentration of the

compound that visibly inhibits microbial growth.
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Caption: Workflow for the synthesis and characterization of Zinc Nitrilotriacetate.

Potential Signaling Pathway Involvement
While a specific signaling pathway for ZINC000028464438 has not been elucidated, zinc

complexes can influence numerous cellular signaling cascades. One area of significant interest

is the inhibition of matrix metalloproteinases (MMPs), a family of zinc-dependent

endopeptidases involved in extracellular matrix degradation. Dysregulation of MMP activity is

implicated in cancer metastasis, arthritis, and cardiovascular diseases. Zinc complexes can

potentially modulate MMP activity by interfering with the catalytic zinc ion in the active site.
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Caption: Hypothetical inhibition of Matrix Metalloproteinase (MMP) by a zinc complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: ZINC000028464438 - A Zinc Complex
of Nitrilotriacetic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377089#zinc000028464438-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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